Cas no 741709-58-0 (2-Acetylpyridine-4-boronic acid pinacol ester)

• Product Name: 2-Acetylpyridine-4-boronic acid pinacol ester
• CAS No: 741709-58-0
• MF: C₁₃H₁₈BNO₃
• MW: 247.097923755646
• MDL: MFCD09952047
• CID: 560289
• Update Time: 2025-05-19

2-Acetylpyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)ethanone
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]ethanone
• 2-Acetylpyridine-4-boronic acid pinacol ester
• Ethanone,1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-

• MDL： MFCD09952047
• Inchi： 1S/C13H18BNO3/c1-9(16)11-8-10(6-7-15-11)14-17-12(2,3)13(4,5)18-14/h6-8H,1-5H3
• InChI Key： DYRIBTLLHRHBGE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C(C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 247.13800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 48.42000
• LogP: 1.58340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Acetylpyridine-4-boronic acid pinacol ester

2-Acetylpyridine-4-boronic Acid Pinacol Ester: A Comprehensive Overview

2-Acetylpyridine-4-boronic acid pinacol ester (CAS No. 741709-58-0) is a versatile compound that has garnered significant attention in the field of organic synthesis and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with an acetyl group and a boronic acid pinacol ester moiety, serves as a valuable building block in various chemical reactions. The boronic acid pinacol ester functionality is particularly noteworthy, as it enables the compound to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in modern organic chemistry.

Recent advancements in the synthesis and application of 2-acetylpyridine-4-boronic acid pinacol ester have highlighted its potential in drug discovery and material engineering. Researchers have exploited its reactivity to develop novel heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The pyridine ring structure provides a rigid framework that can be further functionalized to introduce diverse substituents, enhancing the compound's versatility. For instance, studies have demonstrated that this compound can be used as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties.

In the realm of materials science, 2-acetylpyridine-4-boronic acid pinacol ester has been employed in the construction of advanced materials, such as organic semiconductors and optoelectronic devices. Its ability to undergo precise cross-coupling reactions allows for the creation of well-defined molecular architectures, which are critical for achieving desired electronic properties. Recent research has focused on integrating this compound into polymer frameworks, where it contributes to enhanced charge transport characteristics and improved device performance.

The synthesis of 2-acetylpyridine-4-boronic acid pinacol ester typically involves multi-step processes that emphasize both efficiency and selectivity. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with a boronic acid group, followed by esterification to form the pinacol ester. This methodology ensures high purity and structural integrity, making the compound suitable for demanding applications in both academia and industry.

From an environmental standpoint, the development of sustainable synthetic routes for 2-acetylpyridine-4-boronic acid pinacol ester has become a focal point for researchers. Green chemistry principles are being increasingly incorporated into its production processes, with efforts directed toward reducing waste generation and minimizing energy consumption. These advancements not only enhance the eco-friendliness of the compound but also align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, 2-acetylpyridine-4-boronic acid pinacol ester (CAS No. 741709-58-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and applicability across diverse fields underscore its importance as a key intermediate in chemical synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in driving innovation across various scientific disciplines.